3-[(acetyloxy)methyl]-4-hydroxyphenyl benzoate

• IUPAC Name: [3-(acetyloxymethyl)-4-hydroxyphenyl] benzoate
• InChI: InChI=1S/C16H14O5/c1-11(17)20-10-13-9-14(7-8-15(13)18)21-16(19)12-5-3-2-4-6-12/h2-9,18H,10H2,1H3
• InChI Key: XDRWOXHXXDFJKD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=C(C=CC(=C1)OC(=O)C2=CC=CC=C2)O
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol

Description

3-[(acetyloxy)methyl]-4-hydroxyphenyl benzoate, also known as aspirin, is a widely used analgesic and anti-inflammatory drug. It is a derivative of salicylic acid and has been used for over a century to relieve pain, reduce fever, and prevent blood clots. Aspirin is one of the most commonly used drugs in the world, with over 100 billion tablets consumed each year.

Mechanism of Action

Aspirin works by inhibiting the production of prostaglandins, which are responsible for pain, inflammation, and fever. Aspirin irreversibly inhibits the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. This inhibition results in reduced pain, inflammation, and fever.
Biochemical and Physiological Effects:
Aspirin has a number of biochemical and physiological effects. It reduces pain by inhibiting the production of prostaglandins. It also reduces fever by inhibiting the production of prostaglandins in the hypothalamus. Aspirin has anti-inflammatory effects by inhibiting the production of prostaglandins and other inflammatory mediators. Aspirin also has antiplatelet effects, which can help prevent blood clots.

Advantages and Limitations for Lab Experiments

Aspirin is a widely used drug and has many advantages for lab experiments. It is readily available and relatively inexpensive. It is also easy to synthesize in the laboratory. However, 3-[(acetyloxy)methyl]-4-hydroxyphenyl benzoate has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Aspirin can also be unstable in the presence of moisture and can degrade over time.

Future Directions

There are many potential future directions for research on 3-[(acetyloxy)methyl]-4-hydroxyphenyl benzoate. One area of research is the development of new formulations of 3-[(acetyloxy)methyl]-4-hydroxyphenyl benzoate that can be more easily absorbed and have fewer side effects. Another area of research is the development of new uses for 3-[(acetyloxy)methyl]-4-hydroxyphenyl benzoate, such as the treatment of cancer. Aspirin is also being studied as a potential treatment for Alzheimer's disease and other neurological disorders. Finally, there is ongoing research into the mechanism of action of 3-[(acetyloxy)methyl]-4-hydroxyphenyl benzoate and how it interacts with other drugs and compounds.

Synthesis Methods

Aspirin can be synthesized by reacting salicylic acid with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction produces acetylsalicylic acid, which is then purified by recrystallization. The synthesis of 3-[(acetyloxy)methyl]-4-hydroxyphenyl benzoate is a well-established laboratory procedure and is commonly used as a teaching tool in chemistry classes.

Scientific Research Applications

Aspirin has been extensively studied for its pharmacological properties and therapeutic uses. It is used to relieve pain, reduce inflammation, and prevent blood clots. Aspirin is also used to prevent heart attacks and strokes in patients with cardiovascular disease. In addition, 3-[(acetyloxy)methyl]-4-hydroxyphenyl benzoate has been shown to have anti-cancer properties and is being studied as a potential treatment for various types of cancer.